Cas no 478868-67-6 (Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate)

• Product Name: Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate
• CAS No: 478868-67-6
• MF: C₁₂H₁₀Cl₂O₄
• MW: 289.11140203476
• CID: 5234815
• Update Time: 2025-07-20

Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 2,6-dichloro-α,γ-dioxo-, ethyl ester
• ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate
• Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate

• Inchi： 1S/C12H10Cl2O4/c1-2-18-12(17)10(16)6-9(15)11-7(13)4-3-5-8(11)14/h3-5H,2,6H2,1H3
• InChI Key： OXPBTXVQBDIPLW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(CC(C(=O)OCC)=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 3.1
• Topological Polar Surface Area: 60.4

Additional information on Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate

Research Brief on Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate (CAS: 478868-67-6): Recent Advances and Applications

Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate (CAS: 478868-67-6) is a chemically significant compound that has garnered attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the dichlorophenyl and dioxobutanoate moieties, make it a promising candidate for further investigation in drug discovery and development.

Recent studies have explored the synthetic pathways for Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate, with a particular emphasis on optimizing yield and purity. One notable approach involves the condensation of 2,6-dichlorobenzaldehyde with ethyl acetoacetate under controlled conditions, followed by oxidation to yield the desired product. Advances in catalytic methods have also been reported, offering more efficient and environmentally friendly routes to its synthesis. These developments are critical for scaling up production and ensuring the compound's availability for further research.

In terms of biological activity, preliminary studies have indicated that Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate exhibits promising antimicrobial and anti-inflammatory properties. For instance, in vitro assays have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, suggesting potential applications in combating antibiotic-resistant pathogens. Additionally, its anti-inflammatory effects have been observed in murine models, where it significantly reduced markers of inflammation. These findings highlight the compound's potential as a lead molecule for developing new therapeutic agents.

Further research has delved into the mechanistic aspects of Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate's activity. Molecular docking studies have revealed its ability to interact with key enzymes involved in bacterial cell wall synthesis and inflammatory pathways. These interactions are believed to underlie its observed biological effects. However, more comprehensive studies, including in vivo pharmacokinetics and toxicity assessments, are needed to fully elucidate its therapeutic potential and safety profile.

Beyond its pharmaceutical applications, Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate has also been investigated for its utility in agrochemicals. Its structural similarity to known herbicides and fungicides has prompted studies into its efficacy as a plant protection agent. Early results indicate that it may offer a new mode of action against common plant pathogens, potentially addressing the growing issue of pesticide resistance in agriculture.

In conclusion, Ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate (CAS: 478868-67-6) represents a versatile compound with significant potential in both pharmaceutical and agrochemical fields. Ongoing research is expected to further uncover its mechanisms of action and expand its applications. Future studies should focus on optimizing its synthesis, evaluating its safety, and exploring its full range of biological activities to unlock its commercial and therapeutic value.